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Compound of Interest

Compound Name:
2-(7-Methoxynaphthalen-1-

yl)ethanamine

Cat. No.: B159461 Get Quote

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 7-Methoxy-1-naphthaleneethanamine and its hydrochloride salt. The

information is intended for researchers, scientists, and drug development professionals who

may be working with this compound, particularly in the context of its role as a key intermediate

in the synthesis of Agomelatine, an antidepressant agent.[1][2]

Core Physical and Chemical Data
The physical properties of 7-Methoxy-1-naphthaleneethanamine and its more commonly

handled hydrochloride salt are summarized in the table below. These parameters are crucial for

its handling, characterization, and use in synthetic applications.
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Property
7-Methoxy-1-
naphthaleneethanamine

7-Methoxy-1-
naphthaleneethanamine
Hydrochloride

CAS Number 138113-09-4[3] 139525-77-2[4]

Molecular Formula C₁₃H₁₅NO[3] C₁₃H₁₆ClNO[4]

Molecular Weight 201.26 g/mol [3] 237.73 g/mol [5]

Appearance Light yellow oily substance[6]
White or off-white powder or

crystalline powder[7]

Melting Point Not available 245 °C[8]

Boiling Point Not available 383.1 °C at 760 mmHg[4][8]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[9]

Very soluble in DMSO (55

mg/mL); slightly soluble in

water (with heating).[1][8]

Vapor Pressure Not available 3.04E-06 mmHg at 25°C[4][8]

LogP Not available 3.85190[4][8]

Synthetic Pathway and Role as an Intermediate
7-Methoxy-1-naphthaleneethanamine is a pivotal intermediate in the synthesis of Agomelatine.

[2] Understanding its position in the synthetic route is essential for process optimization and

impurity profiling in drug development.

Synthesis of Agomelatine

7-Methoxy-1-tetralone (7-Methoxy-1-naphthyl)acetonitrile
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Caption: Synthetic route to Agomelatine highlighting the role of 7-Methoxy-1-

naphthaleneethanamine.

Experimental Protocols
Detailed experimental protocols for the determination of the physical characteristics of 7-

Methoxy-1-naphthaleneethanamine are not extensively published in peer-reviewed literature,

as it is primarily an intermediate. However, standard laboratory procedures for determining

melting point, boiling point, and solubility would be employed. The synthesis of this compound

is documented in patents, providing insight into its preparation.

Synthesis of 7-Methoxy-1-naphthaleneethanamine
A common method for the preparation of 7-Methoxy-1-naphthaleneethanamine involves the

reduction of 2-(7-methoxy-1-naphthyl)acetamide.[6]

Materials:

2-(7-methoxy-1-naphthyl)acetamide

Zinc chloride (ZnCl₂)

Potassium borohydride (KBH₄)

Tetrahydrofuran (THF)

Toluene

10% Hydrochloric acid solution

20% Sodium hydroxide solution

Dichloromethane or Chloroform

Sodium sulfate (Na₂SO₄)

Procedure:
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In a reaction flask, add tetrahydrofuran, zinc chloride, and potassium borohydride. Stir the

mixture at room temperature for 2 hours.[6]

Add 2-(7-methoxy-1-naphthyl)acetamide and toluene to the reaction mixture.[6]

Heat the mixture to distill off the THF, allowing the internal temperature to reach 70-100°C.

Maintain stirring for 3-6 hours.[6]

Cool the reaction to room temperature and quench by the slow addition of ice water.[6]

Acidify the reaction mixture with a 10% hydrochloric acid solution to a pH of approximately 2.

[6]

Separate the aqueous layer and discard the organic (toluene) layer.[6]

Basify the aqueous layer with a 20% sodium hydroxide solution to a pH of 12-13.[6]

Extract the product with dichloromethane or chloroform (2x).[6]

Combine the organic extracts and dry over anhydrous sodium sulfate.[6]

Filter and evaporate the solvent to yield 7-Methoxy-1-naphthaleneethanamine as a light

yellow oily substance.[6]

The following workflow diagram illustrates the general steps for the synthesis and purification of

7-Methoxy-1-naphthaleneethanamine.
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Synthesis and Purification Workflow
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Final Product:
7-Methoxy-1-naphthaleneethanamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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